4-(1,3-benzothiazol-2-yl)-N-(3-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-N-(3-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H21N3OS/c1-14-5-4-6-16(13-14)21-20(24)23-11-9-15(10-12-23)19-22-17-7-2-3-8-18(17)25-19/h2-8,13,15H,9-12H2,1H3,(H,21,24)
• InChI Key: LRJXNYNXUJLCMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCC(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

“4-(1,3-benzothiazol-2-yl)-N-(3-methylphenyl)piperidine-1-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Diuretic Activity

Research has shown that derivatives of 1,3-benzothiazol, including N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide, exhibit diuretic activity. This suggests potential applications in conditions where diuresis is beneficial (Yar & Ansari, 2009).

Antipsychotic Potential

Compounds with a 1,3-benzothiazol structure have been evaluated as potential antipsychotic agents. They have shown promising in vitro and in vivo activities, indicating their potential use in psychiatric medicine (Norman et al., 1996).

Antimicrobial Properties

Several 1,3-benzothiazol derivatives demonstrate potent antimicrobial activities against various bacterial and fungal species. This suggests their potential use in treating infections (Incerti et al., 2017).

Tubulin Inhibition

A study has identified a new class of antiproliferative agents, 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, which act as tubulin inhibitors. This discovery opens up avenues for cancer treatment research (Krasavin et al., 2014).

Prokinetic Agents

Cinitapride-related benzimidazole derivatives, which have structural similarities to 1,3-benzothiazol compounds, have shown anti-ulcerative activity. This indicates potential applications as prokinetic agents in gastrointestinal disorders (Srinivasulu et al., 2005).